Cas no 267651-83-2 (4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester)
267651-83-2 structure
Product Name:4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester
CAS No:267651-83-2
MF:C12H11NO3
MW:217.220643281937
CID:1428345
Update Time:2024-08-15
4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester
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- Inchi: 1S/C12H11NO3/c1-8-3-5-9(6-4-8)11-10(7-16-13-11)12(14)15-2/h3-7H,1-2H3
- InChI Key: QIMNRMSHTCASAA-UHFFFAOYSA-N
- SMILES: O1C=C(C(OC)=O)C(C2=CC=C(C)C=C2)=N1
Computed Properties
- Exact Mass: 217.07393
- Monoisotopic Mass: 217.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.174±0.06 g/cm3(Predicted)
- Boiling Point: 377.3±30.0 °C(Predicted)
- PSA: 52.33
- pka: -4.43±0.50(Predicted)
4-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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